Cas no 2167969-25-5 (methyl 2,6-diazaspiro3.4octane-8-carboxylate)

• Product Name: methyl 2,6-diazaspiro3.4octane-8-carboxylate
• CAS No: 2167969-25-5
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 6233061
• PubChem ID: 165846637
• Update Time: 2025-11-07

methyl 2,6-diazaspiro3.4octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2,6-diazaspiro3.4octane-8-carboxylate
• EN300-1455532
• methyl 2,6-diazaspiro[3.4]octane-8-carboxylate
• 2167969-25-5

• Inchi： 1S/C8H14N2O2/c1-12-7(11)6-2-9-3-8(6)4-10-5-8/h6,9-10H,2-5H2,1H3
• InChI Key： ADYWIBORCXUOTI-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC21CNC2)=O

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 50.4Ų

Additional information on methyl 2,6-diazaspiro3.4octane-8-carboxylate

Introduction to Methyl 2,6-Diazaspiro3.4Octane-8-Carboxylate (CAS No. 2167969-25-5)

Methyl 2,6-diazaspiro3.4octane-8-carboxylate (CAS No. 2167969-25-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that combines two or more rings that are linked at one or more common atoms. The presence of nitrogen atoms in its structure introduces a high degree of flexibility and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The chemical structure of methyl 2,6-diazaspiro3.4octane-8-carboxylate consists of a spirocyclic core formed by the fusion of a cyclohexane ring with a cyclopentane ring, with nitrogen atoms incorporated at the 2- and 6-positions. This arrangement imparts a rigid yet adaptable conformation, which is crucial for interactions with biological targets. The carboxylate moiety at the 8-position serves as a polar functional group, enhancing solubility and facilitating further chemical modifications.

In recent years, there has been a surge in interest regarding spirocyclic compounds due to their promising pharmacological properties. Spirocycles are known for their ability to exhibit favorable pharmacokinetic profiles, including improved metabolic stability and reduced toxicity. The nitrogen-containing spirocycles, in particular, have shown potential in modulating various biological pathways, making them attractive candidates for drug discovery.

The synthesis of methyl 2,6-diazaspiro3.4octane-8-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the spirocyclic core through intramolecular cyclization reactions. Subsequent functionalization steps introduce the nitrogen atoms and the carboxylate group. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantioselectivity.

The biological activity of methyl 2,6-diazaspiro3.4octane-8-carboxylate has been extensively studied in various preclinical models. Research has demonstrated its potential as an inhibitor of certain enzymes and receptors involved in inflammatory and neurological disorders. The compound's ability to interact with multiple targets makes it a promising candidate for the development of multitarget drugs, which are gaining increasing attention in modern medicine due to their ability to address complex diseases more effectively than single-target drugs.

One of the most compelling aspects of methyl 2,6-diazaspiro3.4octane-8-carboxylate is its versatility as a building block for drug discovery. Chemists have leveraged its structural features to design derivatives with enhanced potency and selectivity. By modifying the substituents on the spirocyclic core or introducing additional functional groups, researchers can fine-tune the pharmacological properties of these compounds to meet specific therapeutic needs.

The latest advancements in computational chemistry have further accelerated the development process for compounds like methyl 2,6-diazaspiro3.4octane-8-carboxylate. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. This integration of computational methods with traditional synthetic approaches has significantly reduced the time and resources required for drug discovery.

In conclusion, methyl 2,6-diazaspiro3.4octane-8-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of spirocyclic chemistry continues to grow, we can expect to see more innovative applications of this class of molecules in medicine.